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Compound of Interest

Compound Name: C.I. Pigment Violet 32

Cat. No.: B076289 Get Quote

A Spectroscopic Showdown: C.I. Pigment Violet 32
vs. Cobalt Violet (PV 14)
In the realm of violet pigments, both organic and inorganic compounds offer a diverse palette

for researchers and product developers. This guide provides a detailed spectroscopic

comparison of two prominent violet pigments: C.I. Pigment Violet 32, a synthetic organic

benzimidazolone azo pigment, and Cobalt Violet (PV 14), an inorganic pigment most commonly

composed of cobalt phosphate. This objective analysis, supported by experimental data, aims

to assist researchers, scientists, and drug development professionals in selecting the

appropriate pigment based on its unique spectral characteristics.

Chemical and Physical Properties
A fundamental understanding of the chemical nature of these pigments is crucial for

interpreting their spectroscopic behavior. C.I. Pigment Violet 32 is a complex organic

molecule, while Cobalt Violet is a simpler inorganic salt.[1]
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Property C.I. Pigment Violet 32 Cobalt Violet (PV 14)

Chemical Class Benzimidazolone Azo[2][3] Inorganic[4]

Chemical Formula C₂₇H₂₄N₆O₇S[1] Co₃(PO₄)₂[5][6]

C.I. Name Pigment Violet 32 Pigment Violet 14[4][6]

CAS Number 12225-08-0[1]
13455-36-2 (for Cobalt

Ammonium Phosphate)

Spectroscopic Analysis
The following sections detail the spectroscopic signatures of C.I. Pigment Violet 32 and Cobalt

Violet (PV 14) across various analytical techniques.

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides insights into the electronic transitions within a molecule and is

directly related to the perceived color of the pigment.

Experimental Protocol: UV-Visible Reflectance Spectroscopy

UV-Visible reflectance spectra can be acquired using a spectrophotometer equipped with a

reflectance sphere accessory. The powdered pigment is densely packed into a sample holder.

The instrument is calibrated against a white standard (e.g., BaSO₄ or a certified white tile).

Spectra are typically recorded from 380 nm to 780 nm. The resulting reflectance data indicates

which wavelengths of light are absorbed and which are reflected, defining the pigment's color.

Data Summary:
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Spectroscopic Technique C.I. Pigment Violet 32 Cobalt Violet (PV 14)

UV-Vis Reflectance

Data not readily available in

public spectral databases. As a

violet pigment, it is expected to

show strong absorbance in the

yellow-green region of the

visible spectrum (approx. 560-

600 nm).

Exhibits characteristic

reflectance maxima around

420 nm and a minimum

(strongest absorbance) around

580 nm.[7]

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy probes the vibrational modes of molecules, offering a detailed fingerprint of

the chemical bonds present.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

A small amount of the dry pigment powder is placed directly onto the diamond crystal of an

ATR-FTIR spectrometer. A spectrum is typically collected over the mid-IR range (4000-400

cm⁻¹) with a resolution of 4 cm⁻¹ and an accumulation of 16 to 32 scans. A background

spectrum of the clean ATR crystal is recorded prior to sample analysis and automatically

subtracted.

Data Summary:

Spectroscopic Technique C.I. Pigment Violet 32 Cobalt Violet (PV 14)

FT-IR (cm⁻¹)

Spectral data is available in

the IRUG (Infrared and Raman

Users Group) database.[3]

Characteristic peaks for

benzimidazolone azo pigments

include N-H stretching, C=O

stretching, aromatic C=C

stretching, and azo (-N=N-)

vibrations.[8]

The spectrum is dominated by

strong, broad bands

characteristic of the phosphate

(PO₄³⁻) anion. Key vibrational

modes are observed around

1038 cm⁻¹ (P-O stretching)

and 689-539 cm⁻¹ (O-P-O

bending).[5][9]
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Raman Spectroscopy
Raman spectroscopy provides complementary vibrational information to FT-IR and is

particularly useful for identifying both organic and inorganic components.

Experimental Protocol: Raman Microspectroscopy

A small amount of the pigment is placed on a microscope slide. The sample is brought into

focus under the microscope of the Raman spectrometer. The spectrum is acquired using a

specific laser excitation wavelength (e.g., 785 nm). The laser power is adjusted to avoid sample

degradation, and the acquisition time is optimized to achieve a good signal-to-noise ratio.

Data Summary:

Spectroscopic Technique C.I. Pigment Violet 32 Cobalt Violet (PV 14)

Raman (785 nm excitation,

cm⁻¹)

A detailed Raman spectrum is

available through the

SOPRANO project.[2] Key

peaks are expected to

correspond to the vibrations of

the azo group and the

benzimidazolone ring

structure.

Raman spectra are available in

the Cultural Heritage Science

Open Source database.[10]

The primary Raman bands are

associated with the vibrational

modes of the phosphate group

(PO₄³⁻).

Visualizing the Data
To further aid in the understanding of these two pigments, the following diagrams illustrate their

chemical structures and a typical experimental workflow for their spectroscopic comparison.

Chemical Structures of Pigments

C.I. Pigment Violet 32 Cobalt Violet (PV 14)

[Image of the chemical structure of C.I. Pigment Violet 32 would be placed here if image generation were supported] 
 C₂₇H₂₄N₆O₇S

[Image of the crystal structure of Cobalt Phosphate would be placed here if image generation were supported] 
 Co₃(PO₄)₂
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Caption: Chemical structures of C.I. Pigment Violet 32 and Cobalt Violet (PV 14).

Spectroscopic Comparison Workflow
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 (Tables & Report)

Click to download full resolution via product page

Caption: Experimental workflow for the spectroscopic comparison of pigments.

Conclusion
C.I. Pigment Violet 32 and Cobalt Violet (PV 14) exhibit distinct spectroscopic profiles that

reflect their different chemical compositions. C.I. Pigment Violet 32, as an organic azo

compound, shows complex FT-IR and Raman spectra with numerous sharp peaks

corresponding to its various functional groups. In contrast, the inorganic nature of Cobalt Violet

(cobalt phosphate) results in simpler spectra dominated by the strong vibrations of the
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phosphate anion. While both are violet, their UV-Vis reflectance spectra differ in the precise

wavelengths of maximum absorbance, which can lead to subtle differences in hue. This

comparative guide provides the foundational spectroscopic data and methodologies to enable

informed decisions in research and development applications requiring precise colorimetric and

chemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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